Cas no 82-60-0 (Naphtho[2,1-b]thiophen-1(2H)-one)

Naphtho[2,1-b]thiophen-1(2H)-one structure
82-60-0 structure
Product name:Naphtho[2,1-b]thiophen-1(2H)-one
CAS No:82-60-0
MF:C12H8OS
MW:200.256321907043
CID:706937
PubChem ID:12175546

Naphtho[2,1-b]thiophen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-b]thiophen-1(2H)-one
    • benzo[e][1]benzothiol-1-one
    • naphtho[2,1-b]thiophen-1-ol
    • Naphtho[2,1-b]thiophen-1-on
    • naphtho[2,1-b]thiophen-1-one
    • SCHEMBL87603
    • DTXSID30479240
    • 82-60-0
    • Inchi: InChI=1S/C12H8OS/c13-10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-6H,7H2
    • InChI Key: KLRNDFGOYWAXOU-UHFFFAOYSA-N
    • SMILES: C1C(=O)C2=C(S1)C=CC3=CC=CC=C32

Computed Properties

  • Exact Mass: 200.03000
  • Monoisotopic Mass: 200.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 3.12820

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